Cas no 131911-21-2 (2-(2-chlorophenyl)ethane-1-thiol)

• Product Name: 2-(2-chlorophenyl)ethane-1-thiol
• CAS No: 131911-21-2
• MF: C₈H₉ClS
• MW: 172.675060033798
• CID: 6424228
• PubChem ID: 14736079
• Update Time: 2025-10-05

2-(2-chlorophenyl)ethane-1-thiol Chemical and Physical Properties

Names and Identifiers

• 2-(2-chlorophenyl)ethane-1-thiol
• Benzeneethanethiol, 2-chloro-
• 2-(2-chlorophenyl)ethanethiol
• 131911-21-2
• EN300-1966329
• SCHEMBL6011614

• Inchi： 1S/C8H9ClS/c9-8-4-2-1-3-7(8)5-6-10/h1-4,10H,5-6H2
• InChI Key： TZMSNXHKWBFVME-UHFFFAOYSA-N
• SMILES： C1(CCS)=CC=CC=C1Cl

Computed Properties

• Exact Mass: 172.0113492g/mol
• Monoisotopic Mass: 172.0113492g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 95.3
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 1Ų

Experimental Properties

• Density: 1.164±0.06 g/cm3(Predicted)
• Boiling Point: 249.4±23.0 °C(Predicted)
• pka: 10.02±0.10(Predicted)

Additional information on 2-(2-chlorophenyl)ethane-1-thiol

2-(2-Chlorophenyl)ethane-1-thiol: A Comprehensive Overview

The compound 2-(2-chlorophenyl)ethane-1-thiol, identified by the CAS number 131911-21-2, is a sulfur-containing organic compound with a unique structure and versatile applications. This compound has garnered significant attention in recent years due to its potential in various fields, including materials science, pharmaceuticals, and environmental chemistry. The molecule consists of a thiol group (-SH) attached to an ethane chain, which is further connected to a chlorophenyl ring. This structure endows the compound with distinctive chemical properties, making it a valuable material for research and industrial applications.

Recent studies have highlighted the importance of thiol-containing compounds in the development of advanced materials. For instance, 2-(2-chlorophenyl)ethane-1-thiol has been explored as a precursor for synthesizing thiol-based polymers and coatings. These materials exhibit excellent adhesion properties and corrosion resistance, making them ideal for use in harsh environments. The presence of the chlorophenyl group in the molecule also introduces additional functionality, such as enhanced stability and reactivity under specific conditions.

In the pharmaceutical industry, thiol groups are known for their role in biological processes, including antioxidant defense mechanisms. Researchers have investigated the potential of 2-(2-chlorophenyl)ethane-1-thiol as a building block for drug development. Its ability to form disulfide bonds makes it a promising candidate for creating bioactive molecules with targeted therapeutic effects. Furthermore, the compound's structural flexibility allows for easy modification, enabling the design of drugs with improved bioavailability and efficacy.

Environmental chemistry has also benefited from the unique properties of 2-(2-chlorophenyl)ethane-1-thiol. Recent studies have demonstrated its effectiveness in catalytic processes aimed at degrading persistent organic pollutants (POPs). The thiol group plays a critical role in facilitating redox reactions, which are essential for breaking down harmful chemicals in contaminated environments. This application underscores the compound's potential in developing sustainable solutions for environmental remediation.

The synthesis of 2-(2-chlorophenyl)ethane-1-thiol involves a multi-step process that combines organic synthesis techniques with advanced purification methods. Researchers have optimized reaction conditions to achieve high yields and purity levels, ensuring the compound's reliability for various applications. The use of modern analytical tools, such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry, has further enhanced our understanding of its structural and chemical properties.

In conclusion, 2-(2-chlorophenyl)ethane-1-thiol (CAS No: 131911-21-2) is a versatile compound with a wide range of applications across multiple disciplines. Its unique structure and functional groups make it an invaluable tool for researchers and industry professionals alike. As ongoing studies continue to uncover new possibilities for this compound, its role in advancing science and technology is expected to grow significantly in the coming years.